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Compound Focus: Cabazitaxel-d6

Cat. No.: S548459
Get Quote

Supplier and Pricing Information

The table below provides a snapshot of available suppliers and pricing for researchers. Prices are typically

for a 1 mg quantity.

Manufacturer/Supplier Product Number Price (1 mg)

TRC [1] C046502 $245

Medical Isotopes, Inc. [1] D18877 $490

US Biological [1] 005485 $531

MedChemExpress (MCE) [2] HY-15459S Quote upon request

BOC Sciences [3] BLP-002123 Quote upon request

Physical and Chemical Properties

Understanding the physicochemical properties of Cabazitaxel-d6 is crucial for handling and experimental

design.
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Property Value / Description

Appearance White to off-white solid powder [1] [4] [3]

Melting Point 151-158 °C [1] [5] [3]

Storage -20°C freezer [1] [5] [4]

Solubility Soluble in DMSO (slightly), Methanol (slightly) [1] [5] [3]

Density 1.3±0.1 g/cm³ [4] [3]

Boiling Point 870.7±65.0 °C at 760 mmHg [4] [3]

Biological Role and Experimental Context

Cabazitaxel-d6 itself is a chemical tracer, but its utility derives from the biological activity of its parent

compound, Cabazitaxel.

Mechanism of Action of Parent Compound: Cabazitaxel is a microtubule inhibitor. It binds to the β-

subunit of tubulin, stabilizing microtubules and preventing their disassembly. This action disrupts the
normal mitotic process, leading to cell cycle arrest in the G2/M phase and ultimately inhibiting tumor

cell proliferation [6].
Primary Application of Cabazitaxel-d6: It is intended for use as an internal standard in

quantitative analysis by GC-MS or LC-MS, ensuring accurate measurement of Cabazitaxel levels in
biological samples during drug development and pharmacokinetic studies [5] [4].

The following diagram illustrates the mechanism of action of the parent drug, Cabazitaxel, which is the

context in which the deuterated standard is used.
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Cabazitaxel Mechanism of Action
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Cabazitaxel induces cell death by stabilizing microtubules and disrupting cell division. [2] [4] [6]

Experimental Protocols and Handling

Solubility and Stock Solution Preparation [2] [4]

Solvent: DMSO is commonly used. A typical stock concentration is 100 mg/mL, which equals
approximately 118.77 mM.

Storage: Aliquot and store stock solutions at -80°C for 6 months or -20°C for 1 month to prevent
inactivation from repeated freeze-thaw cycles.

In Vivo Dosing Formulations (for the parent compound) [4] The table below lists example formulations

for animal studies. These protocols are for reference with the unlabeled Cabazitaxel and highlight the

complexity of working with such compounds.

Formulation Name Composition (Volume Ratio)

Injection 1 DMSO : Tween 80 : Saline = 10 : 5 : 85

Injection 2 DMSO : PEG300 : Tween 80 : Saline = 10 : 40 : 5 : 45

Injection 3 DMSO : Corn Oil = 10 : 90

Oral 1 Suspend in 0.5% Carboxymethylcellulose Sodium (CMC Na)

Key Information for Researchers
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Isotopic Purity: When ordering, note the isotopic purity. It is available at different grades, such as

~90% and 97.90% [1] [2]. The required purity depends on the sensitivity and specificity demands of
your analytical method.

Handling Precautions: As a controlled substance, it is not for human or veterinary use and is
restricted to research laboratories [2]. Always follow your institution's safety guidelines.

Metabolism Studies: The parent drug, Cabazitaxel, is primarily metabolized in the liver by the
CYP3A4 and CYP3A5 enzymes [6]. Researchers using Cabazitaxel-d6 to study metabolism should

be aware of potential drug interactions involving these cytochrome P450 enzymes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Cabazitaxel-d6 MDL number MFCD21363541]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b548459#cabazitaxel-d6-mdl-

number-mfcd21363541]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
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